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Compound of Interest

Compound Name: Ofurace

Cat. No.: B1677186 Get Quote

Essential Safety and Handling Guide for Ofurace
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Ofurace. Adherence to these procedures is critical to ensure

personal safety and mitigate environmental contamination.

Ofurace is a phenylamide fungicide recognized for its systemic, curative, and protective action

against a range of fungal pathogens.[1] It functions by disrupting the synthesis of fungal nucleic

acids through the inhibition of RNA polymerase I.[1] While effective in its application, Ofurace
presents hazards that necessitate stringent safety measures in a laboratory setting. It is

harmful if swallowed, causes serious eye irritation, and is very toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure to Ofurace. The

following table summarizes the required PPE for various handling procedures.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Preparing

Solutions

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves

Lab coat or

chemical-

resistant apron

N95 or P1 dust

mask (if handling

powder)

Handling

Solutions

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves
Lab coat

Not generally

required if

handled in a

well-ventilated

area or fume

hood

Spill Cleanup

Chemical safety

goggles with side

shields

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

appropriate

cartridges

Waste Disposal

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves
Lab coat

Not generally

required if waste

is properly

contained

Safe Handling and Operational Protocols
Strict adherence to the following step-by-step protocols is mandatory when working with

Ofurace.

Experimental Workflow for Handling Ofurace
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Preparation

Don Appropriate PPE

Step 1

Weigh Ofurace in a Fume Hood

Step 2

Dissolve in Designated Solvent

Step 3

Experimentation

Step 4

Conduct Experiment in a Well-Ventilated Area

Step 5

Decontamination & Cleanup

Step 6

Decontaminate Glassware and Surfaces

Step 7

Remove PPE in Correct Order

Step 8

Waste Disposal

Step 9

Collect All Waste in Labeled, Sealed Containers

Step 10

Dispose of Waste via Licensed Service

Step 11

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Ofurace in a laboratory setting.
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Detailed Methodologies
1. Preparation and Weighing:

Always handle solid Ofurace within a certified chemical fume hood to prevent inhalation of

dust particles.

Use an analytical balance with a draft shield.

Employ anti-static weigh boats or paper.

Ensure all necessary equipment (spatulas, weigh boats, solvent, etc.) is within the fume

hood before starting.

2. Solution Preparation:

Slowly add the weighed Ofurace to the solvent to avoid splashing.

If sonication is required, ensure the container is properly sealed.

Clearly label all solutions with the chemical name, concentration, date, and your initials.

3. During Experimentation:

Conduct all procedures involving Ofurace solutions in a well-ventilated area, preferably

within a fume hood.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

procedures outlined below.

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures
Immediate and appropriate action during an emergency can significantly minimize harm.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill Response:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

Wearing appropriate PPE (see table above), contain the spill using an inert absorbent

material (e.g., vermiculite, sand, or earth).

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.

Place all contaminated cleaning materials into the hazardous waste container.

Disposal Plan
All Ofurace waste, including contaminated materials, must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste containing Ofurace in separate, clearly labeled, and

sealed containers.

Do not mix Ofurace waste with other chemical waste streams unless compatibility has

been confirmed.

Disposal Protocol:
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Disposal of Ofurace waste must be conducted through a licensed professional waste

disposal service.

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[2]

Never dispose of Ofurace down the drain or in the regular trash.

Toxicological and Physical Data
The following table summarizes key quantitative data for Ofurace.

Property Value Reference

Molecular Formula C₁₄H₁₆ClNO₃ [3]

Molecular Weight 281.73 g/mol [3]

CAS Number 58810-48-3 [3]

WHO Classification III (Slightly hazardous)

GHS Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation), H410 (Very toxic to

aquatic life with long lasting

effects)

Mechanism of Action: Signaling Pathway
Ofurace, as a phenylamide fungicide, specifically targets oomycete pathogens.[4][5] Its mode

of action is the inhibition of ribosomal RNA (rRNA) synthesis by targeting RNA polymerase I.[1]

[4] This disruption of a fundamental cellular process leads to the cessation of protein synthesis

and ultimately, cell death in the target fungus.
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Caption: Proposed signaling pathway for Ofurace's fungicidal action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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